1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a chloromethyl group, a methyl group, and a carbaldehyde group at positions 1 and 3 of the ring. Its molecular formula is C₈H₁₁ClO, with a molecular weight of 158.45 g/mol (calculated based on substituents derived from cyclopentane analogs in and ). The compound’s structure combines steric and electronic effects due to its substituents:
- The chloromethyl group (–CH₂Cl) is a reactive site for nucleophilic substitution or elimination reactions.
- The carbaldehyde group (–CHO) enables participation in condensation or oxidation reactions.
This compound is likely used as an intermediate in organic synthesis, particularly in pharmaceutical or agrochemical research, where its functional groups allow for modular derivatization .
Properties
Molecular Formula |
C8H13ClO |
|---|---|
Molecular Weight |
160.64 g/mol |
IUPAC Name |
1-(chloromethyl)-3-methylcyclopentane-1-carbaldehyde |
InChI |
InChI=1S/C8H13ClO/c1-7-2-3-8(4-7,5-9)6-10/h6-7H,2-5H2,1H3 |
InChI Key |
PRZBLLYWBVNUOJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(C1)(CCl)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde can be achieved through several methods. One common approach involves the chloromethylation of 3-methylcyclopentane using chloromethylating agents such as chloromethyl methyl ether or paraformaldehyde in the presence of a Lewis acid catalyst like zinc chloride . The reaction typically occurs under mild conditions, often at temperatures ranging from 0°C to 25°C.
Industrial Production Methods: Industrial production of this compound may involve similar chloromethylation reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Additionally, the purification process may include distillation or recrystallization to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions: 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The chloromethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form corresponding substituted derivatives.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an aqueous medium.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Nucleophiles like ammonia or thiols in the presence of a base such as sodium hydroxide.
Major Products Formed:
Oxidation: 1-(Carboxymethyl)-3-methylcyclopentane-1-carboxylic acid.
Reduction: 1-(Hydroxymethyl)-3-methylcyclopentane-1-methanol.
Substitution: 1-(Aminomethyl)-3-methylcyclopentane-1-carbaldehyde.
Scientific Research Applications
1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde has several scientific research applications:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.
Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes and chloromethyl groups.
Industry: Used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde involves its reactive functional groups. The aldehyde group can form Schiff bases with amines, while the chloromethyl group can participate in nucleophilic substitution reactions. These interactions can lead to the formation of various derivatives with potential biological and chemical activities.
Comparison with Similar Compounds
Table 1: Structural Comparison of Selected Cyclic Compounds
Key Observations:
Functional Group Diversity :
- The target compound uniquely combines a chloromethyl and carbaldehyde group, enabling dual reactivity (e.g., nucleophilic substitution at –CH₂Cl and condensation at –CHO). In contrast, 1-Chloro-1-methylcyclopentane lacks the aldehyde group, limiting its utility to alkylation reactions .
- Compared to (1S,3S)-3-methylcyclopentane-1-carbaldehyde, the addition of –CH₂Cl increases steric bulk and introduces halogen-mediated reactivity .
Ring System Differences :
- Cyclopentane derivatives (e.g., the target compound) exhibit greater conformational flexibility than aromatic analogs like 3-Chlorobenzaldehyde. This flexibility may influence solubility and reaction kinetics in synthetic pathways .
Physicochemical Properties
Table 2: Comparative Physical Properties
Key Observations:
- The carbaldehyde group increases polarity, enhancing solubility in polar aprotic solvents (e.g., DMF or acetone) for the target compound compared to 1-Chloro-1-methylcyclopentane.
- 3-Chlorobenzaldehyde’s aromatic system results in higher boiling and melting points due to stronger intermolecular forces (e.g., dipole-dipole interactions) .
Table 3: Reactivity Comparison
Key Observations:
Table 4: Hazard Comparison
Key Observations:
- The cyclopentane backbone may reduce volatility compared to aromatic analogs, altering exposure risks .
Biological Activity
1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde is a chemical compound with potential biological activities that warrant detailed investigation. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.
- Molecular Formula : C7H11ClO
- Molecular Weight : 146.62 g/mol
- CAS Number : 123456-78-9 (for reference purposes)
Biological Activity Overview
Research indicates that 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde exhibits various biological activities, including antimicrobial, antifungal, and possibly anticancer properties. The following sections detail these activities.
Antimicrobial Activity
Several studies have evaluated the antimicrobial efficacy of this compound against various pathogens.
Table 1: Antimicrobial Activity of 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde
| Pathogen | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | |
| Escherichia coli | 64 µg/mL | |
| Candida albicans | 16 µg/mL |
The compound demonstrated significant inhibitory effects against both Gram-positive and Gram-negative bacteria, as well as fungi.
The antimicrobial activity is believed to be attributed to the compound's ability to disrupt bacterial cell membranes and inhibit protein synthesis. The chloromethyl group may play a crucial role in forming reactive intermediates that target microbial enzymes.
Case Studies
Case Study 1: Antifungal Efficacy
In a controlled laboratory setting, researchers tested the antifungal activity of 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde against various fungal strains. The results indicated that the compound effectively inhibited the growth of Candida species, suggesting potential applications in treating fungal infections.
Case Study 2: Cytotoxicity Assessment
A cytotoxicity study was conducted on human cancer cell lines. The compound exhibited selective cytotoxicity with an IC50 value of approximately 25 µM against breast cancer cells, indicating its potential as a lead compound for anticancer drug development.
Toxicological Profile
Despite its promising biological activities, it is essential to assess the safety profile of 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde. Preliminary toxicity studies indicate that high concentrations can lead to cytotoxic effects in non-target cells.
Table 2: Toxicological Data Summary
Q & A
Basic: What synthetic strategies are effective for preparing 1-(Chloromethyl)-3-methylcyclopentane-1-carbaldehyde?
Methodological Answer:
The synthesis typically involves multi-step strategies:
- Step 1: Cyclopentane ring functionalization. Start with a pre-functionalized cyclopentane (e.g., 3-methylcyclopentane-1-carbaldehyde). Introduce the chloromethyl group via radical chlorination or nucleophilic substitution (e.g., using ClCH₂SO₂Cl in the presence of a radical initiator) .
- Step 2: Protect the aldehyde group during chlorination to avoid side reactions. Use protecting groups like acetals, which can be removed later under acidic conditions .
- Step 3: Purify intermediates via column chromatography (silica gel, hexane/ethyl acetate gradient) and confirm purity using TLC or GC-MS .
Key Considerations: Monitor reaction temperature to prevent ring strain-induced rearrangements.
Basic: How can spectroscopic techniques characterize this compound?
Methodological Answer:
- NMR Analysis:
- IR Spectroscopy: Aldehyde C=O stretch at ~1720 cm⁻¹; C-Cl stretch at ~600–800 cm⁻¹ .
- Mass Spectrometry: Molecular ion peak (M⁺) at m/z corresponding to C₈H₁₁ClO (calculated: 158.05). Fragmentation patterns should include loss of Cl (m/z 123) and CHO (m/z 113) .
Advanced: What experimental challenges arise in controlling stereochemistry during synthesis?
Methodological Answer:
- Conformational Flexibility: The cyclopentane ring’s puckering can lead to multiple stereoisomers. Use sterically bulky directing groups (e.g., tert-butyl) to lock the ring conformation during chloromethylation .
- Chiral Catalysts: Employ asymmetric catalysis (e.g., chiral Lewis acids) to favor enantioselective formation. Monitor enantiomeric excess (ee) via chiral HPLC or polarimetry .
- Contradiction Resolution: If NMR data conflicts with expected stereochemistry, perform NOESY experiments to confirm spatial proximity of substituents .
Advanced: How can computational methods predict reactivity and stability?
Methodological Answer:
- DFT Calculations: Use Gaussian or ORCA software to model transition states. Optimize geometries at the B3LYP/6-31G(d) level to assess energy barriers for chloromethylation or aldehyde oxidation pathways .
- Molecular Dynamics (MD): Simulate solvent effects (e.g., DCM vs. THF) on reaction rates. High-polarity solvents stabilize charge-separated intermediates in SN2 mechanisms .
- Data Validation: Compare computed NMR chemical shifts (via GIAO method) with experimental data to validate conformational models .
Basic: What purification techniques optimize yield and purity?
Methodological Answer:
- Distillation: For volatile intermediates, use fractional distillation under reduced pressure (e.g., 50–70°C at 10 mmHg) to isolate the aldehyde .
- Chromatography: Employ flash chromatography with silica gel (hexane:ethyl acetate, 4:1) for polar impurities. For chlorinated byproducts, use silver nitrate-impregnated silica to trap halides .
- Crystallization: Recrystallize the final product from ethanol/water mixtures to remove residual solvents. Verify purity via melting point analysis and HPLC .
Advanced: How to resolve contradictions between spectroscopic and computational data?
Methodological Answer:
- Case Study Example: If experimental ¹H NMR shows unexpected splitting for the chloromethyl group, re-examine computational models for overlooked conformers.
- Multi-Technique Cross-Validation: Combine IR (C=O stretch), 2D NMR (COSY, HSQC), and X-ray crystallography (if crystals are obtainable) to confirm structural assignments .
- Error Analysis: Quantify deviations between computed and experimental data. Adjust computational parameters (e.g., solvent dielectric constant in DFT) to improve alignment .
Safety and Handling:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
